N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]-4-pyrrolidin-1-ylsulfonylbenzamide

• IUPAC Name: N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C22H23N5O5S2/c1-16-12-13-23-22(24-16)26-33(29,30)19-10-6-18(7-11-19)25-21(28)17-4-8-20(9-5-17)34(31,32)27-14-2-3-15-27/h4-13H,2-3,14-15H2,1H3,(H,25,28)(H,23,24,26)
• InChI Key: GSYGPBIGRFBPHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4
• Molecular Formula: C22H23N5O5S2
• Molecular Weight: 501.6 g/mol

Description

Synthesis Analysis

A series of N - (4- ( N ′-substituted sulfamoyl)phenyl)myrtenamides containing a heterocycle were designed and synthesized by a multiple-step procedure using α -pinene as starting material. All the synthesized compounds were characterized and analyzed by GC, HPLC, UV-vis, FTIR, NMR, GC-MS, and ESI-MS.

Molecular Structure Analysis

The molecular structure of “N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]-4-pyrrolidin-1-ylsulfonylbenzamide” contains total 42 bond(s); 28 non-H bond(s), 20 multiple bond(s), 6 rotatable bond(s), 3 double bond(s), 17 aromatic bond(s), 1 five-membered ring(s), 2 six-membered ring(s), 1 secondary amide(s) (aliphatic), 1 sulfonamide(s) (thio-/dithio-) and 1 Pyrimidine(s).

Scientific Research Applications

1. Enzyme-Linked Immunosorbent Assay (ELISA) Development

A study by Adrián et al. (2009) highlights the development of a highly sensitive enzyme-linked immunosorbent assay (ELISA) for detecting a range of sulfonamide antibiotics. This research utilized immunoreagents that selectively detect common aminobenzenesulfonylamino moieties, a component similar to the structure of N-[4-[(4-Methylpyrimidin-2-yl)sulfamoyl]phenyl]-4-pyrrolidin-1-ylsulfonylbenzamide. This assay could determine sulfonamide antibiotics used in the veterinary field, demonstrating the potential for similar compounds in biochemical analysis (Adrián et al., 2009).

2. Synthesis of Heterocyclic Compounds

Research by Rozentsveig et al. (2014) delves into the synthesis of 3‐(Sulfonylamino)imidazo[1,2‐a]pyrimidines from 2‐Aminopyrimidines and N‐(2,2‐Dichloro‐2‐phenylethylidene)arensulfonamides. This study emphasizes the potential of N-[4-[(4-Methylpyrimidin-2-yl)sulfamoyl]phenyl]-4-pyrrolidin-1-ylsulfonylbenzamide in facilitating the formation of annulated heterocyclic derivatives, which are crucial in the development of pharmaceuticals and other organic compounds (Rozentsveig et al., 2014).

3. Crystal Structure Analysis

Balasubramani et al. (2007) studied the crystal structures of compounds involving pyrimethaminium benzenesulfonate and aminopyrimidine derivatives. Their research provides insight into the structural properties of compounds similar to N-[4-[(4-Methylpyrimidin-2-yl)sulfamoyl]phenyl]-4-pyrrolidin-1-ylsulfonylbenzamide. The study highlights the importance of such compounds in understanding molecular interactions and structural configurations relevant in drug design and material science (Balasubramani et al., 2007).